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Compound of Interest

Compound Name: 2-sec-Butylcyclohexanone

Cat. No.: B081716

Essential Safety and Handling Guide for 2-sec-
Butylcyclohexanone

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-sec-Butylcyclohexanone, tailored for researchers, scientists, and
drug development professionals. The following procedural guidance is designed to ensure safe
laboratory operations and environmental responsibility.

Immediate Safety and Hazard Information

2-sec-Butylcyclohexanone is a combustible liquid that may be harmful if swallowed.[1][2]
While some classifications under European regulations may not list it as a hazardous
substance, it is crucial to handle it with care due to potential risks.[3] It may cause skin and eye
irritation, and it is considered toxic to aquatic life with long-lasting effects.[2][4][5][6][7]
Therefore, preventing its release into the environment is imperative.[6]

Key Hazards:
e Physical Hazard: Combustible liquid. Keep away from heat, sparks, and open flames.[1][3][4]

» Health Hazards: May be harmful if swallowed.[1] May cause irritation to the skin, eyes, and
respiratory tract.[4][5][6]

o Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2][6][7]
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Quantitative Data

While specific occupational exposure limits for 2-sec-Butylcyclohexanone have not been
established, the table below summarizes its key physical and chemical properties for risk

assessment.
Property Value Source Compound
Molecular Formula C10H180 4-tert-Butylcyclohexanone[6]
Molecular Weight 154.25 g/mol 4-tert-Butylcyclohexanone[6]
Appearance Colorless Liquid 2-sec-Butylcyclohexanone[1]
Flash Point 78 °C (172.4 °F) 2-Tert-Butylcyclohexanone[4]
Autoignition Temperature 400 °C (752 °F) 2-Tert-Butylcyclohexanone[4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-sec-Butylcyclohexanone to
minimize exposure. All handling should occur in a well-ventilated area, preferably within a
chemical fume hood.[4][5][6]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
compliant with EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[4]

Protects eyes from splashes.

A face shield should be worn
over safety goggles if there is

a significant risk of splashing.

[8]

Provides broader protection for

the face.

Hand Protection

Chemical-resistant gloves such
as Nitrile rubber or Neoprene.
[1] Always check manufacturer
recommendations for chemical
compatibility.[1]

Prevents skin contact.[4]

Skin and Body Protection

Alab coat or long-sleeved
clothing.[1]

Protects skin from accidental

contact.

Appropriate shoes that cover
the entire foot (closed-toe and
heel).

Prevents exposure from spills.

Respiratory Protection

Generally not required under
normal use with adequate
engineering controls (e.g.,
fume hood).[1]

Maintains exposure below any

applicable limits.

If ventilation is inadequate, use
a NIOSH/MSHA approved

respirator.[4]

Protects against inhalation of

vapors.

Operational Plan: Step-by-Step Guidance
Preparation and Precautionary Measures

e Conduct a Risk Assessment: Before beginning work, evaluate the specific procedures and

guantities to be used to identify potential hazards.
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» Verify Engineering Controls: Ensure a chemical fume hood is available and functioning
correctly. Facilities should also be equipped with an eyewash station and a safety shower.[4]

o Assemble PPE: Gather all necessary PPE as specified in the table above. Inspect gloves for
any signs of degradation or puncture before use.

e Prepare Spill Kit: Ensure a spill kit containing absorbent materials (e.g., vermiculite, sand) is
readily accessible.

Handling Procedures

o Transportation: When moving the chemical, keep it in a tightly closed, properly labeled
container.

» Dispensing/Weighing: Conduct all transfers and weighing operations within a chemical fume
hood to prevent vapor inhalation.

o Heating: Keep the chemical away from heat, hot surfaces, sparks, and open flames.[1][3]
Use appropriate heating methods like a heating mantle or water bath; avoid open flames.

o General Handling: Avoid contact with skin, eyes, and clothing.[3][4] Do not eat, drink, or
smoke in the laboratory area.[2] Wash hands thoroughly after handling the substance.[3][4]

Accidental Release Measures

o Immediate Action: Evacuate non-essential personnel from the spill area.
» Control Vapors: Ensure adequate ventilation. Remove all sources of ignition.[4]

o Containment & Cleanup: Wearing appropriate PPE, absorb the spill with an inert material like
vermiculite or sand.[4] Collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[4]

» Decontamination: Wash the spill area with detergent and water. Collect the cleaning
materials for disposal as hazardous waste.

First Aid Measures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical aid if irritation develops.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water. Call a poison control center or doctor immediately.

[2]14]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. Seek medical attention.[4]

Disposal Plan

The disposal of 2-sec-Butylcyclohexanone and its containers must be managed as
hazardous waste to prevent environmental contamination.[6]

Waste Collection

o Chemical Waste: Collect all unused 2-sec-Butylcyclohexanone and reaction byproducts in
a designated, properly labeled, and sealed hazardous waste container.

o Contaminated Materials: Any items grossly contaminated with the chemical, such as gloves,
absorbent pads, or disposable labware, must also be disposed of as hazardous waste in the
same designated container.[6]

Container Decontamination

o Triple Rinsing: Empty containers that held the pure chemical must be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol).[6]

¢ Rinsate Collection: The solvent rinsate must be collected and treated as hazardous chemical
waste.[6]

» Final Disposal of Container: After triple-rinsing and defacing the label, the container can
typically be disposed of in the regular trash, but always follow your institution's specific
guidelines.[6]
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Arranging for Final Disposal

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated
secondary containment area.

o Pickup: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[6] Adhere to all local,
regional, and national regulations for hazardous waste disposal.[1]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing 2-sec-
Butylcyclohexanone in a laboratory setting.
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Caption: Workflow for handling 2-sec-Butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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